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Compound of Interest

Compound Name:
(3,4-Dimethoxypyridin-2-

yl)methanol

Cat. No.: B137945 Get Quote

Application Note: Quality Control of (3,4-
Dimethoxypyridin-2-yl)methanol
AN-QC-202512

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview of the analytical methods and

protocols for the quality control of (3,4-Dimethoxypyridin-2-yl)methanol, a key intermediate in

the synthesis of various pharmaceutical compounds. The described methods include High-

Performance Liquid Chromatography (HPLC) for assay and purity determination, Gas

Chromatography (GC) for residual solvent analysis, spectroscopic techniques for identity

confirmation, and titration for water content. Detailed experimental protocols, system suitability

criteria, and data presentation are included to guide researchers in establishing robust quality

control procedures.

Introduction
(3,4-Dimethoxypyridin-2-yl)methanol is a critical starting material and key intermediate in the

synthesis of several proton pump inhibitors (PPIs), such as omeprazole and esomeprazole.

The purity, identity, and overall quality of this intermediate directly impact the quality, safety, and

efficacy of the final Active Pharmaceutical Ingredient (API). Therefore, robust analytical
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methods are essential for its quality control, ensuring that it meets the required specifications

before use in subsequent manufacturing steps.

This application note details the analytical procedures for the comprehensive quality

assessment of (3,a4-Dimethoxypyridin-2-yl)methanol, covering identity, purity, assay, and other

critical quality attributes.

Analytical Methods Overview
A suite of analytical techniques is employed to ensure the quality of (3,4-Dimethoxypyridin-2-
yl)methanol. The relationship between the quality attributes and the analytical tests is outlined

in the diagram below.
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Analytical Methods
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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